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CAS No.: 68711-96-6
Cat. No.: B13280346

Get Quote

Executive Summary

The 5-ethyl-2-methylpiperidine scaffold (often referred to as copellidine in alkaloid chemistry)
represents a critical structural motif in medicinal chemistry, distinct from its isomer 2-
propylpiperidine (coniine). While historically associated with Conium alkaloids, modern drug
discovery has repurposed this scaffold as a "privileged structure” for modulating ion channels
and inhibiting microbial enzymes.

This guide analyzes the biological activity of 5-ethyl-2-methylpiperidine derivatives, focusing on
two primary therapeutic axes: antisickling agents targeting the Gardos channel (IKCa) and
antimicrobial agents derived from Mannich base synthesis. It provides researchers with
actionable data on structure-activity relationships (SAR), validated experimental protocols, and
safety profiles derived from recent toxicological assessments.

Chemical Identity & Stereochemistry[1]

The biological efficacy of 5-ethyl-2-methylpiperidine derivatives is highly stereodependent. The
parent compound exists as cis and trans diastereomers.
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o Cis-isomer: Typically the major product of catalytic hydrogenation of 5-ethyl-2-
methylpyridine. It generally exhibits higher thermodynamic stability and is the preferred
conformer for N-alkylation in drug synthesis.

o Trans-isomer: Often requires specific stereoselective synthetic routes.
Key Structural Features for Bioactivity:

o N-Substitution: The secondary amine is the primary vector for derivatization (e.g., attachment
of triphenylethanoate or pyran-4-one moieties).

e C2/C5 Substitution Pattern: Provides steric bulk that modulates binding affinity in
hydrophobic pockets of ion channels (e.g., KCa3.1).

Pharmacological Profiles[1][2]
Potassium Channel Blockers (Antisickling Agents)

One of the most significant applications of 5-ethyl-2-methylpiperidine derivatives is in the
treatment of Sickle Cell Disease (SCD). Specific derivatives act as blockers of the Gardos
Channel (IKCa / KCa3.1), a calcium-activated potassium channel on erythrocytes.

e Mechanism of Action: In SCD, hypoxia increases intracellular Ca2*, activating the Gardos
channel. This leads to K+ efflux and water loss (dehydration), increasing the concentration of
Hemoglobin S (HbS) and promoting polymerization (sickling).

o Lead Compound: 2-[N-(5-ethyl-2-methylpiperidino)]ethyl triphenylethanoate.[1]

o Efficacy: These derivatives inhibit K* efflux, maintaining cell volume and preventing the

sickling cascade.

Table 1: Comparative Potency of Piperidine-based Gardos Channel Blockers
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Compound Derivative

Target ICs0 (UM) Mechanism
Class Type
2-[N-(5-ethyl-2-
methylpiperidino
Cetiedil yiPip ) Direct Channel
Jethyl IKCa (RBC) 1.16
Analogue _ Blockade
triphenylethanoat
e
o Non-selective
Reference Drug Cetiedil IKCa (RBC) 24.5
Blockade
) Channel
Reference Drug Clotrimazole IKCa (RBC) 0.94
Blockade

Data Source: UCL Discovery, Potassium Channel Blockers as Potential Antisickling Agents [1].

Antimicrobial & Antifungal Activity (Mannich Bases)[2]

Derivatives synthesized via the Mannich reaction—specifically linking the 5-ethyl-2-
methylpiperidine moiety to a 3-hydroxy-6-methyl-4H-pyran-4-one core—exhibit potent activity
against mycobacteria.

o Target: DNA Gyrase (Topoisomerase ll).
o Spectrum: Effective against Mycobacterium smegmatis and E. coli.

e SAR Insight: The lipophilicity of the 5-ethyl-2-methyl substitution enhances membrane
penetration, crucial for anti-mycobacterial activity.

Table 2: Antimicrobial Activity (Minimum Inhibitory Concentration)
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Compound Organism MIC (pg/mL) Activity Level
) Mycobacterium )
Mannich Base 7g ] 8-16 Moderate-High
smegmatis
Mannich Base 79 E. coli (ATCC 25922) > 64 Low
] Staphylococcus
Mannich Base 79 > 64 Low
aureus

Data Source: Mannich base derivatives of 3-hydroxy-6-methyl-4H-pyran-4-one [2].[2]

Mechanism of Action Visualization

The following diagram illustrates the therapeutic intervention of 5-ethyl-2-methylpiperidine
derivatives in the Sickle Cell Disease pathway.

HbS Polymerization Erythrocyte Sickling

Figure 1: Mechanism of Action of Piperidine Derivatives in Preventing Sickling

Click to download full resolution via product page

Figure 1: The derivative blocks the Gardos channel, preventing the dehydration cascade that

leads to sickling.

Experimental Protocols
Protocol A: Synthesis of Mannich Base Derivative

Objective: Synthesis of 2-[(5-Ethyl-2-methylpiperidine-1-yl)methyl]-3-hydroxy-6-methyl-4H-
pyran-4-one.

e Reagents:
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[e]

5-Hydroxy-2-methyl-4H-pyran-4-one (Allomaltol).

o

5-Ethyl-2-methylpiperidine (1.1 equivalents).

[¢]

Formaldehyde (37% solution, 1.2 equivalents).

[¢]

Ethanol (Solvent).

e Procedure:
o Dissolve 5-hydroxy-2-methyl-4H-pyran-4-one in ethanol at room temperature.
o Add formaldehyde solution dropwise under stirring.
o Add 5-ethyl-2-methylpiperidine dropwise.

o Reflux the mixture for 2—4 hours. Monitor reaction progress via TLC (Mobile phase:
Methanol/Chloroform 1:9).

o Cool the reaction mixture to 0°C.

o Filter the resulting precipitate or evaporate solvent if oil forms.

o Purification: Recrystallize from methanol/diethyl ether.
 Validation:

o IR: Look for C=0 stretch at ~1618 cm1.

o 1H-NMR: Verify methylene bridge signal at  ~3.5 ppm.

Protocol B: Gardos Channel Inhibition Assay (Rubidium
Flux)

Objective: Quantify the ICso of the derivative against IKCa channels using 8Rb* as a K+ tracer.
o Cell Preparation:

o Wash human erythrocytes (RBCs) 3x in saline.
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o Load RBCs with 8Rb* (2 MBg/mL) for 3 hours at 37°C.

o Wash cells to remove extracellular isotope.

e Assay Execution:

o Suspend loaded RBCs in incubation buffer containing Ca?* ionophore (A23187) to activate
Gardos channels.

o Add test compound (5-ethyl-2-methylpiperidine derivative) at graded concentrations (0.1
UM — 100 uM).

o Incubate for 10 minutes at 37°C.
e Measurement:

o Centrifuge samples to pellet cells.

o Measure radioactivity (CPM) in the supernatant (effluxed 8Rb*) using a gamma counter.
» Calculation:

o % Inhibition = 100 - [(Test - Basal) / (Max - Basal) * 100]

o Max: A23187 only. Basal: No A23187.

Toxicology & Safety Profile

While 5-ethyl-2-methylpiperidine is a valuable scaffold, its safety profile must be managed,
particularly regarding its structural similarity to pyridine alkaloids.

¢ Acute Toxicity: Read-across data from the precursor 5-ethyl-2-methylpyridine indicates a
NOAEL (No Observed Adverse Effect Level) of 95 mg/kg/day in rats (28-day repeated dose)

[3].
» Genotoxicity: Ames test negative for related alkyl-piperidines.

e Handling: The free base is corrosive and a skin irritant. Derivatives (salts) are generally less
hazardous but should be handled as potent bioactive agents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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